Cas no 107727-33-3 (2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile)

2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile is a versatile organic intermediate primarily used in synthetic chemistry for the construction of complex heterocyclic and polycyclic frameworks. Its α,β-unsaturated nitrile moiety enables participation in Michael additions, cyclizations, and other conjugate addition reactions, making it valuable for pharmaceutical and agrochemical synthesis. The dihydronaphthalene backbone provides a rigid, aromatic-like structure that can enhance the stability and reactivity of derived compounds. This compound is particularly useful in the preparation of biologically active molecules due to its ability to serve as a precursor for fused-ring systems. Its synthetic flexibility and structural features make it a practical choice for research and industrial applications.

2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile structure

107727-33-3 structure

Product Name:2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile

CAS No:107727-33-3

MF:C₁₃H₁₃N

MW:183.249023199081

CID:5215168

Update Time:2025-11-06

2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile Chemical and Physical Properties

Names and Identifiers

- Propanenitrile, 2-(3,4-dihydro-1(2H)-naphthalenylidene)-
- 2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile
- Inchi： 1S/C13H13N/c1-10(9-14)12-8-4-6-11-5-2-3-7-13(11)12/h2-3,5,7H,4,6,8H2,1H3
- InChI Key： ROSUKJFKZSZBSW-UHFFFAOYSA-N
- SMILES： C(#N)C(=C1C2=C(C=CC=C2)CCC1)C

2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D979535-2.5mg	2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile	107727-33-3	2.5mg	$219.00	2023-05-18
TRC	D979535-5mg	2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile	107727-33-3	5mg	$402.00	2023-05-18
TRC	D979535-10mg	2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile	107727-33-3	10mg	$770.00	2023-05-18
TRC	D979535-25mg	2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile	107727-33-3	25mg	$ 1200.00	2023-09-07

2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
5. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168

Additional information on 2-(3,4-Dihydro-1(2H)-naphthalenylidene)propanenitrile

Introduction to 2-(3,4-Dihydro-1(2H)-Naphthalenylidene)Propanenitrile (CAS No. 107727-33-3)

2-(3,4-Dihydro-1(2H)-Naphthalenylidene)Propanenitrile, also known by its CAS registry number CAS No. 107727-33-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential applications in various industries.

The molecular structure of 2-(3,4-Dihydro-1(2H)-Naphthalenylidene)Propanenitrile consists of a naphthalene ring system with a dihydro substitution at positions 3 and 4, coupled with a propanenitrile group attached via an idene linkage. This configuration imparts the compound with a combination of aromatic stability and reactive functionalities, making it a versatile building block for further chemical transformations.

Recent studies have highlighted the potential of CAS No. 107727-33-3 in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its ability to act as a precursor for the synthesis of conjugated polymers, which are essential components in modern electronic devices such as flexible displays and solar cells.

In addition to its material science applications, 2-(3,4-Dihydro-1(2H)-Naphthalenylidene)Propanenitrile has also been investigated for its pharmacological properties. Preclinical studies suggest that this compound may exhibit bioactivity against certain enzymes involved in metabolic disorders, opening up possibilities for its use in drug discovery programs.

The synthesis of CAS No. 107727-33-3 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent cyclization processes. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound is readily available for both academic and industrial applications.

From an environmental standpoint, 2-(3,4-Dihydro-1(2H)-Naphthalenylidene)Propanenitrile has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, the compound undergoes efficient microbial degradation, reducing concerns related to its long-term persistence in natural ecosystems.

In conclusion, CAS No. 107727-33-...} remains a focal point for scientific exploration due to its diverse applications and promising research outcomes. As advancements in synthetic methodologies and material characterization continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.